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Compound of Interest

Compound Name: 4-(3,4-Difluorophenoxy)aniline

Cat. No.: B1329099

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-(3,4-Difluorophenoxy)aniline (CAS No: 383126-84-9). The information is intended to guide
laboratory personnel in the safe use of this compound and to establish robust safety protocols.

Hazard Identification and Classification

4-(3,4-Difluorophenoxy)aniline is classified as a hazardous substance. The following tables
summarize its GHS classification. It is important to note that the toxicological properties of this
compound have not been fully investigated, and it should be handled with care as a potentially
hazardous substance.[1]

GHS Classification

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1329099?utm_src=pdf-interest
https://www.benchchem.com/product/b1329099?utm_src=pdf-body
https://www.benchchem.com/product/b1329099?utm_src=pdf-body
https://www.capotchem.com/doc/viewmsds_383126-84-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Hazard Class Hazard Category
Acute toxicity, Oral Category 4

Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Skin sensitisation Category 1

Specific target organ toxicity - single exposure
] o Category 3
(Respiratory tract irritation)

Hazardous to the aquatic environment, long-
Category 1
term hazard

GHS Label Elements
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Element Details
Pictograms Corrosion, Exclamation mark, Environment
Signal Word Danger

Hazard Statements

H302: Harmful if swallowed.[2] H315: Causes
skin irritation.[2] H317: May cause an allergic
skin reaction. H318: Causes serious eye
damage. H319: Causes serious eye irritation.[2]
H335: May cause respiratory irritation.[1][2]
H410: Very toxic to aquatic life with long lasting

effects.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P272:
Contaminated work clothing should not be
allowed out of the workplace. P273: Avoid
release to the environment. P280: Wear
protective gloves/ eye protection/ face
protection.[2] P301 + P312 + P330: IF
SWALLOWED: Call a POISON CENTER/doctor
if you feel unwell. Rinse mouth. P302 + P352: IF
ON SKIN: Wash with plenty of water. P305 +
P351 + P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing.[2] P310: Immediately call a POISON
CENTER or doctor/physician. P333 + P313: If
skin irritation or rash occurs: Get medical
advice/attention. P391: Collect spillage. P501:
Dispose of contents/ container to an approved

waste disposal plant.

Physical and Chemical Properties
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Quantitative data for many physical and chemical properties of 4-(3,4-
Difluorophenoxy)aniline are not readily available in published literature. The following table
summarizes the available information. The lack of data underscores the need for cautious

handling.

Property Value

Molecular Formula C12H9F2NO[3]
Molecular Weight 221.20 g/mol [3]
Appearance Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Density Data not available
Flash Point Data not available
Autoignition Temperature Data not available

Toxicological Information

Detailed toxicological studies for 4-(3,4-Difluorophenoxy)aniline are limited. The available
information suggests that the compound is harmful if swallowed, causes skin and eye irritation,
and may cause respiratory irritation.[1][2] As with many aromatic amines, there is a potential for
skin sensitization.
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Toxicological Endpoint

Finding

Acute Oral Toxicity

Category 4 (Harmful if swallowed)[2]

Acute Dermal Toxicity

Data not available

Acute Inhalation Toxicity

Data not available

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[2]

Serious Eye Damage/Irritation

Category 2A (Causes serious eye irritation)[2]

Respiratory or Skin Sensitization

May cause an allergic skin reaction.

Germ Cell Mutagenicity

Data not available

Carcinogenicity

No components of this product present at levels
greater than or equal to 0.1% is identified as
probable, possible or confirmed human

carcinogen by IARC.[1]

Reproductive Toxicity

Data not available[1]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (May cause respiratory irritation)[1]
[2]

Specific Target Organ Toxicity (Repeated

Exposure)

Data not available[1]

Aspiration Hazard

Data not available[1]

Experimental Protocols

Standard Operating Procedure for Handling

This protocol outlines the essential steps for safely handling 4-(3,4-Difluorophenoxy)aniline in

a laboratory setting.

1. Risk Assessment:

» Before starting any work, conduct a thorough risk assessment for the planned experiment.

e Consult the Safety Data Sheet (SDS) for this compound.
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. Engineering Controls:

Always handle 4-(3,4-Difluorophenoxy)aniline in a certified chemical fume hood to
minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.
. Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Inspect gloves for any
signs of damage before use.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
there is a risk of splashing.

Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

Respiratory Protection: If there is a risk of generating aerosols or dust outside of a fume
hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.

. Handling and Dispensing:
Dispense the compound carefully to avoid generating dust or aerosols.
Keep containers tightly closed when not in use.
Avoid contact with skin and eyes.

. Waste Disposal:

Dispose of all waste materials, including contaminated PPE and empty containers, as
hazardous waste in accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain.

. Decontamination:
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o Clean all spills immediately, following the emergency spill protocol.

» Decontaminate the work area and any equipment used with a suitable solvent, followed by
soap and water.

Emergency Response Protocol for Spills and Exposures

1. In Case of a Small Spill (in a fume hood):

o Alert others in the immediate area.

o Wear appropriate PPE.

» Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o Carefully scoop the absorbed material into a labeled hazardous waste container.
o Decontaminate the area with a suitable solvent and then with soap and water.

2. In Case of a Large Spill (outside a fume hood):

» Evacuate the immediate area and alert others.

o If the spill is flammable, turn off all ignition sources.

e Close the doors to the affected area and prevent entry.

o Contact the institution's emergency response team or environmental health and safety office
immediately.

3. In Case of Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
* Remove contaminated clothing while under the safety shower.

o Seek immediate medical attention.

4. In Case of Eye Contact:
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» Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

e Seek immediate medical attention.
5. In Case of Inhalation:
» Move the affected person to fresh air.

o If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial
respiration.

» Seek immediate medical attention.
6. In Case of Ingestion:

e Do NOT induce vomiting.

e Rinse the mouth with water.

e Seek immediate medical attention.

Visualizations
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Caption: GHS Hazard Communication for 4-(3,4-Difluorophenoxy)aniline.
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Caption: General Laboratory Safety Workflow for Handling Hazardous Chemicals.
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Caption: Decision-Making Flowchart for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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